Cas no 99148-57-9 (36321-41-2)

• Product Name: 36321-41-2
• CAS No: 99148-57-9
• MF: C₁₃H₁₃NO₅S
• MW: 295.311022520065
• CID: 803877
• PubChem ID: 175822
• Update Time: 2025-04-19

36321-41-2 Chemical and Physical Properties

Names and Identifiers

• 4-methylbenzenesulfonic acid,pyridine-3-carboxylic acid
• pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 4-methylbenzenesulfonate (1:1)
• DTXSID9072993
• 99148-57-9
• 3-PYRIDINECARBOXYLIC ACID 4-METHYLBENZENESULFONATE
• 3-Pyridinecarboxylic acid, 4-methylbenzenesulfonate
• 36321-41-2

• Inchi： 1S/C7H8O3S.C6H5NO2/c1-6-2-4-7(5-3-6)11(8,9)10;8-6(9)5-2-1-3-7-4-5/h2-5H,1H3,(H,8,9,10);1-4H,(H,8,9)
• InChI Key： XTMVDYMHFQIDOH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.OC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 295.051
• Monoisotopic Mass: 295.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Melting Point: 236.6 deg C
• Boiling Point: 558.9°C at 760 mmHg
• Flash Point: 291.8°C